Cas no 18260-67-8 (4-Pyrimidinamine,2-fluoro-5,6-dimethyl-)

• Product Name: 4-Pyrimidinamine,2-fluoro-5,6-dimethyl-
• CAS No: 18260-67-8
• MF: C₆H₈FN₃
• MW: 141.146224021912
• CID: 122877
• PubChem ID: 45080448
• Update Time: 2025-04-18

4-Pyrimidinamine,2-fluoro-5,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinamine,2-fluoro-5,6-dimethyl-
• Pyrimidine, 4-amino-2-fluoro-5,6-dimethyl- (8CI)
• 18260-67-8
• SCHEMBL19864844
• DTXSID601282457
• 2-fluoro-5,6-dimethylpyrimidin-4-amine
• 2-Fluoro-5,6-dimethyl-4-pyrimidinamine
• AKOS006337177

• Inchi： 1S/C6H8FN3/c1-3-4(2)9-6(7)10-5(3)8/h1-2H3,(H2,8,9,10)
• InChI Key： PHOHNYJVXVUZLJ-UHFFFAOYSA-N
• SMILES： FC1=NC(=C(C)C(C)=N1)N

Computed Properties

• Exact Mass: 141.07034
• Monoisotopic Mass: 141.07
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.8A^2
• XLogP3: 1.1

Experimental Properties

• PSA: 51.8